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Compound of Interest

Compound Name: 1-Butylimidazole

Cat. No.: B119223

A Technical Guide to 1-Butylimidazole for
Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial availability, purity
grades, and analytical methodologies for 1-Butylimidazole (CAS 4316-42-1). It is intended to
serve as a valuable resource for researchers and professionals in drug development and
various scientific fields who utilize this versatile imidazole derivative.

Commercial Availability and Purity Grades

1-Butylimidazole is readily available from a variety of chemical suppliers catering to the
research and development market. The compound is typically offered in high purity, suitable for
a range of sensitive applications, including as a precursor for ionic liquids, a ligand in
coordination chemistry, and an intermediate in the synthesis of pharmaceuticals and
agrochemicals.[1][2]

The most commonly available purity grade for research purposes is >98%, with gas
chromatography (GC) being the prevalent analytical technique for purity assessment.[1][3][4]
Key suppliers and their offered grades are summarized in the table below.
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Supplier Purity Grade Analysis Method Notes
Sigma-Aldrich 98% Not specified
Tokyo Chemical
>98.0% GC
Industry (TCI)
RoCo Global >98% Not specified
For research and
Clinivex Not specified Not specified development
purposes only.[5]
Santa Cruz N N For research use only.
) Not specified Not specified
Biotechnology [6]
) - Listed from various
ChemicalBook 99% Not specified

suppliers.[7]

Physicochemical Properties

Property Value

Molecular Formula C7H12N:2

Molecular Weight 124.18 g/mol [1]

Appearance Colorless to light yellow liquid[1][8]
Boiling Point 114-116 °C/12 mmHg[1][3]
Density 0.945 g/mL at 25 °C[3]

Refractive Index n20/D 1.480][3]

Experimental Protocols for Quality Analysis

Accurate determination of purity is critical for ensuring the reliability and reproducibility of
experimental results. The following are representative protocols for the analysis of 1-
Butylimidazole based on standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
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GC-MS is a powerful technique for both the separation and identification of volatile compounds
like 1-Butylimidazole and its potential impurities.

Methodology:

e Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Shimadzu
GCMS-QP2020).[9]

e Column: A non-polar capillary column, such as a 30 m HP-5MS (0.25 mm inner diameter,
0.25 pum film thickness), is suitable for the separation of imidazole derivatives.[10]

« Injector and Transfer Line Temperature: 280 °C.[10]

e Oven Temperature Program:

[¢]

Initial temperature: 70 °C, hold for 1 minute.

[e]

Ramp 1: Increase to 100 °C at a rate of 20 °C/min.

o

Ramp 2: Increase to 140 °C at a rate of 5 °C/min.

[¢]

Ramp 3: Increase to 280 °C at a rate of 20 °C/min, hold for 3 minutes.[10]
o Carrier Gas: High purity helium at a constant flow rate of 1 mL/min.[10]
« Injection Mode: Splitless injection of a 1 pL sample.[10]

e MS Detection: Electron ionization (El) at 70 eV. The mass spectrum of 1-Butylimidazole can
be found in the NIST WebBook.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are indispensable for the structural confirmation and purity
assessment of 1-Butylimidazole.

Methodology:

e Instrumentation: A standard NMR spectrometer (e.g., 300 MHz or higher).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b119223?utm_src=pdf-body
https://www.shimadzu.com/an/industries/small-molecule-pharmaceutical/development/gcms-qualitative/index.html
https://iehpc.gdut.edu.cn/papers/1/2023/2023-3/Pingping-Cheng.pdf
https://iehpc.gdut.edu.cn/papers/1/2023/2023-3/Pingping-Cheng.pdf
https://iehpc.gdut.edu.cn/papers/1/2023/2023-3/Pingping-Cheng.pdf
https://iehpc.gdut.edu.cn/papers/1/2023/2023-3/Pingping-Cheng.pdf
https://iehpc.gdut.edu.cn/papers/1/2023/2023-3/Pingping-Cheng.pdf
https://www.benchchem.com/product/b119223?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C4316421&Mask=200
https://www.benchchem.com/product/b119223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Dissolve approximately 10-20 mg of 1-Butylimidazole in a deuterated
solvent such as chloroform-d (CDCIs) or dimethyl sulfoxide-de (DMSO-ds).

e 'H NMR Analysis: The proton NMR spectrum will show characteristic signals for the butyl
group and the imidazole ring protons. The integration of these signals can be used to assess
purity against a known internal standard.

e 13C NMR Analysis: The carbon NMR spectrum provides information on the number and
chemical environment of the carbon atoms in the molecule, serving as a further confirmation
of identity and purity.[12]

High-Performance Liquid Chromatography (HPLC)

HPLC can be employed for the quantitative analysis of 1-Butylimidazole, particularly for non-
volatile impurities.

Methodology:
e Instrumentation: A standard HPLC system with a UV detector.

e Column: A reverse-phase C8 or C18 column (e.g., Thermo Scientific® BDS Hypersil C8, 5
um, 250 x 4.6 mm) is typically used for the separation of imidazole compounds.[13]

» Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g.,
0.025 M KH2POa4 adjusted to pH 3.2) and an organic modifier like methanol or acetonitrile is
effective.[13] A common mobile phase composition for imidazole analysis is a 70:30 (v/v)
mixture of methanol and 0.025 M KH2POa4 buffer.[13]

e Flow Rate: 1.0 mL/min.[13]

o Detection: UV detection at a wavelength where 1-Butylimidazole exhibits significant
absorbance (e.g., around 210-230 nm).

e Quantification: Purity is determined by comparing the peak area of 1-Butylimidazole to that
of a certified reference standard.

Applications in Research: Workflows and Pathways
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1-Butylimidazole is a key building block in the synthesis of ionic liquids, which have diverse
applications in biocatalysis and as "green" solvents.

Synthesis of 1-Butyl-3-methylimidazolium Chloride
(IBMIM]CI)

A primary application of 1-Butylimidazole is in the synthesis of the widely used ionic liquid, 1-
butyl-3-methylimidazolium chloride ([BMIM]CI).[6] The synthesis is a straightforward
quaternization reaction.

Reactants

Chloromethane Process

Product

Quaternization Reaction 1-Butyl-3-methylimidazolium
(Nucleophilic Substitution) Chloride ([BMIM]CI)

1-Butylimidazole

Click to download full resolution via product page

Caption: Synthesis workflow of [BMIM]CI from 1-Butylimidazole.

Role in Enzymatic Studies

lonic liquids derived from 1-Butylimidazole, such as [BMIM]CI, are utilized in enzymatic
studies to enhance enzyme stability and activity. For instance, [BMIM]|CI has been investigated
for its effect on the structure and function of enzymes like Bacillus subtilis lipase A.[14]
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Caption: Interaction of [BMIM]CI with an enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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